Ethyl 2-(2-((5-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamido)-4-methylthiazole-5-carboxylate

• IUPAC Name: ethyl 2-[[2-[[5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C18H20N6O4S3/c1-5-27-15(26)14-11(4)21-17(31-14)22-12(25)7-30-18-24-23-13(28-18)8-29-16-19-9(2)6-10(3)20-16/h6H,5,7-8H2,1-4H3,(H,21,22,25)
• InChI Key: GRFNVCHDMOVROV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CSC2=NN=C(O2)CSC3=NC(=CC(=N3)C)C)C
• Molecular Formula: C18H20N6O4S3
• Molecular Weight: 480.6 g/mol
• CAS No.: 494825-99-9

Description

Ethyl 2-(2-((5-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamido)-4-methylthiazole-5-carboxylate is a useful research compound. Its molecular formula is C18H20N6O4S3 and its molecular weight is 480.58. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

Ethyl 2-(2-((5-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamido)-4-methylthiazole-5-carboxylate is involved in complex chemical synthesis processes, demonstrating the flexibility and utility of thiazole derivatives in creating biologically active compounds. For example, ethyl 2-amino-4-methylthiazole-5-carboxylate, a related compound, has been extensively modified and synthesized to explore various antimicrobial activities against a range of bacteria and fungi, showcasing the relevance of thiazole derivatives in antimicrobial research (Desai et al., 2019).

Structural Analysis and Heterocyclic Chemistry

The structural analysis of thiazole derivatives, including studies on ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate and 6-methylimidazo[2,1-b]thiazole-2-amino-1,3-thiazole, provides insights into the molecular interactions and potential applications in designing new drugs and materials. These studies highlight the importance of hydrogen bonding in the stability and reactivity of these compounds (Lynch & Mcclenaghan, 2004).

Antimicrobial and Biological Activities

The exploration of thiazole derivatives for antimicrobial and other biological activities is a significant area of research. Novel heterocyclic derivatives of ethyl 2-(2-pyridylacetate) have been synthesized, showing potential as antimicrobial agents against various microorganisms, indicating the broad-spectrum applicability of thiazole-based compounds in combating infectious diseases (Szulczyk et al., 2017).

Antitumor Activities

The synthesis and evaluation of novel heterocyclic compounds, including those containing a sulfonamido moiety, have shown promising results in anticancer research. These compounds, synthesized from precursors such as ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate, have been tested for their antibacterial activity, with some showing high activity levels, underscoring the potential of thiazole derivatives in developing new anticancer drugs (Azab et al., 2013).